Cas no 2137616-57-8 (3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl-)
3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl-
-
- Inchi: 1S/C15H21N3/c1-5-17-14-10-7-6-8-11(15(2,3)4)13(10)18-9-12(14)16/h6-9H,5,16H2,1-4H3,(H,17,18)
- InChI Key: XDDABQWZHBWKPI-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2C(C)(C)C)C(NCC)=C(N)C=1
3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-362387-0.05g |
8-tert-butyl-N4-ethylquinoline-3,4-diamine |
2137616-57-8 | 0.05g |
$624.0 | 2023-03-07 | ||
| Enamine | EN300-362387-0.1g |
8-tert-butyl-N4-ethylquinoline-3,4-diamine |
2137616-57-8 | 0.1g |
$653.0 | 2023-03-07 | ||
| Enamine | EN300-362387-0.25g |
8-tert-butyl-N4-ethylquinoline-3,4-diamine |
2137616-57-8 | 0.25g |
$683.0 | 2023-03-07 | ||
| Enamine | EN300-362387-0.5g |
8-tert-butyl-N4-ethylquinoline-3,4-diamine |
2137616-57-8 | 0.5g |
$713.0 | 2023-03-07 | ||
| Enamine | EN300-362387-1.0g |
8-tert-butyl-N4-ethylquinoline-3,4-diamine |
2137616-57-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-362387-2.5g |
8-tert-butyl-N4-ethylquinoline-3,4-diamine |
2137616-57-8 | 2.5g |
$1454.0 | 2023-03-07 | ||
| Enamine | EN300-362387-5.0g |
8-tert-butyl-N4-ethylquinoline-3,4-diamine |
2137616-57-8 | 5.0g |
$2152.0 | 2023-03-07 | ||
| Enamine | EN300-362387-10.0g |
8-tert-butyl-N4-ethylquinoline-3,4-diamine |
2137616-57-8 | 10.0g |
$3191.0 | 2023-03-07 |
3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl-
Comprehensive Overview of 3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl- (CAS No. 2137616-57-8)
The compound 3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl- (CAS No. 2137616-57-8) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a tert-butyl group at the 8-position and an ethyl-substituted diamine moiety, this molecule exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are crucial in developing novel therapeutics and functional materials.
In recent years, the demand for customized quinoline derivatives like 3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl- has surged due to their versatility in medicinal chemistry. The compound's electron-rich aromatic system and substituent flexibility make it an attractive candidate for designing target-specific molecules. For instance, its structural analogs have shown promise in addressing challenges related to drug resistance and selective enzyme inhibition, topics that dominate current biomedical research discussions. This aligns with growing public interest in personalized medicine and next-generation therapeutics.
The synthesis and characterization of CAS 2137616-57-8 involve advanced organic chemistry techniques, including catalytic amination and protective group strategies. These methods are frequently searched by chemistry professionals seeking to optimize high-yield reactions or improve regioselectivity in complex heterocycles. The compound's thermal stability and solubility profile also make it relevant for material science applications, particularly in developing organic semiconductors and photoactive materials—areas experiencing rapid growth due to renewable energy initiatives.
From a commercial perspective, 3,4-Quinolinediamine derivatives are increasingly listed on chemical supplier platforms, reflecting their industrial relevance. The 8-(1,1-dimethylethyl)-N4-ethyl variant stands out for its balanced lipophilicity and steric properties, which are critical parameters in QSAR studies (Quantitative Structure-Activity Relationship). These features resonate with trending searches on AI-driven drug design and computational chemistry tools, as researchers explore in silico screening methods to accelerate discovery pipelines.
Quality control of CAS 2137616-57-8 typically involves HPLC purity analysis and spectroscopic validation (NMR, MS), topics frequently queried by analytical chemists. The compound’s storage conditions and handling protocols are also widely discussed, emphasizing the importance of moisture-sensitive compound management in laboratory settings. Such practical considerations align with the broader scientific community’s focus on reproducible research and standardized protocols.
Looking ahead, 3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl- is poised to contribute to innovations in small-molecule therapeutics and functional materials. Its structural modularity supports explorations in multi-target drug design—a hot topic in polypharmacology—while its aromatic stacking potential interests researchers working on molecular electronics. As sustainable chemistry gains traction, the compound’s role in atom-efficient synthesis routes may further elevate its industrial significance.
2137616-57-8 (3,4-Quinolinediamine, 8-(1,1-dimethylethyl)-N4-ethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)